Two (FA2) and three (FA3) layer fabric assemblies have been fabricated in different configurations using cloth shirting angola, pile acrylic fabric, non-woven polyester fabric (batting), coated nylon fabric and nappa leather for designing and development of multilayer clothing to provide protection in extreme cold weather. The configurations of FA2 are cloth shirting angola, PU coated nylon fabric; pile acrylic fabric, PU coated nylon fabric; cloth shirting angola, nappa leather; and acrylic pile fabric, nappa leather. On the other hand, the configurations of FA3 are cloth shirting angola, non-woven polyester fabric, PU coated nylon fabric; pile acrylic fabric, non-woven polyester fabric, PU coated nylon fabric; cloth shirting angola, non-woven polyester fabric, nappa leather; and pile acrylic fabric, non-woven polyester fabric, nappa leather. Thermal resistance of these multilayer clothing assemblies has been evaluated using high-resolution FLIR thermal imaging camera operating in 8-12μm waveband and PID controlled Acmas hot plate in natural convection mode. The maximum thermal resistance, offered by FA2 and FA3, are 5.59 and 6.24 tog respectively. Rational spatial configurations of FA2 and FA3 are as per the temperature of human body parts, and these may be used in designing and development of protective clothing for extreme cold weather.

Role of check spring and parameters, like fabric compressibility, feed rate, breaking elongation percentage of thread and needle thread pre-tension, on the thread tension profile and peak tension values of needle thread has been studied during the stitching cycle. Needle thread tension is measured at two different locations, viz Zone 1 and Zone 2. Zone 1 lies between guide element 1 and guide element 2, while Zone 2 lies between guide element 3 and needle bar. It is observed that the values of thread tension peaks developed in Zone 1 is higher than those developed in Zone 2. It is also observed that in a full cycle of a stitch forming process, tension profile of needle thread has four peaks, out of which tension peaks 1 and 3 occur due to the action of check spring and these two peaks almost vanishes on removal of check spring. The effect of different parameters on needle thread tension profile and its peak values are studied in Zone 1. It is found that the major tension peak values of needle thread reduces with the increase in fabric compressibility and thread extensibility but increases with the increase in feed rate and needle thread pre-tension.

This paper reports the characteristics of viscose fabric treated with the extracts of Chromolaena odorata, traditionally used for healing the wounds. C. odorata extracts (5%) are nano-sprayed and applied on spun lace viscose fabric using an ultrasonic atomiser and antibacterial competence is optimised for S. aureus and E. coli. The wound healing potential of the C. odorata treated dressing and histopathological analysis of the wound tissues have been studied in vivo on Albino Wistar rats and compared with wound without any dressings, chitosan treated dressing, chitosan and C. odorata treated dressing along with the commercial silver bandage. The FTIR analysis of the phytochemicals finished fabric indicates the presence of phenolic group. Cytotoxicity test reveals 22% cytotoxicity and 78% cell viability with mild toxicity. Shelf life discloses the decrease in antibacterial efficiency after third and fourth week. Curing of C. odorata extracts treated fabric inversely affects the antibacterial efficiency, and sterilisation reports 46.7% E.coli reduction after one hour. The fabricated wound dressings are found to have good wound healing efficiency as compared to commercial silver bandage. The histopathological analysis reveals complete healing of wounds after 21 post wound healing days. The study proves that the phytochemicals can be imparted on spun lace viscose fabric for antibacterial and wound healing application to a certain period of time.

Effect of compressibility and foot pressure on the consumption behaviour of sewing threads in case of single and doublelayered denim fabrics has been investigated. Experiments involve fabric thickness of three different denim samples (cotton, and 90/8.5/1.5% & 92/6.5/1.5% cotton/polyester/elastane) and their compression properties measurement using Kawabata device. A relationship between compressional energy and consumed sewing thread values using lock stitch type 301 has been investigated. Based on this, accuracy of the coefficient of regression (close to 1) has been observed, indicating the positive relationship between compressibility property and sewing thread consumption behaviour. Implementation of software can help the industries to minimize their consumption errors and approximations. Nevertheless, under the same pressure value applied by the foot pressure, the thickness values of sewed layers can decrease differently as a function of their compressional resilience. Thus, it is obvious that thicker fabrics display lower compressional resilience and vice versa, which encourages more consumption of sewing thread.

Pristine and functional carbon nanofillers reinforced composite nanofibrous web of polyethylene terephthalate (PET) have been fabricated by the horizontal needle-based electrospinning technique. The nano materials are used to introduce the multi functionalities, like electrical conductivity, thermal stability and multiple adsorption sites. The nanocomposite nanofibrous webs are produced by mixing various weight percentages of 2D and 3D nanofillers in the matrix polymer solution. The micro structural morphologies, thermal stability, tensile strength of PET as well as the functional groups of nanofillers surface are optimized for making the 2D/3D assemblies multifunctional. The hybrid nanofibrous web is characterized by field emission scanning electron microscopy, thermal gravimetric analysis, universal testing machine, gel permeation chromatography and fourier transformed infrared spectrometer respectively. It has been found that the range of mean diameter of nanofibres lies between 165 nm and 272 nm due to the differential viscosity of nanofillers reinforced polymeric solution. The detailed structure-property studies are carried out on the reinforced functional PET nanofibres for various strategic applications.

The aim of this study is to classify ring-spun yarns according to their unevenness, imperfections, and hairiness parameters using cluster analysis. The mentioned features of ring-spun yarns are measured for five different ranks. Five ranks of ring-spun yarns including compact and conventional as well as combed and carded types are chosen and produced. In the modeling section, the model-based clustering method was applied as a strong method based on the distribution of each variable. In order to select the best fit and to find out the final clustering, bayesian information criterion (BIC) is applied. According to the results of modeling, five ranks of selected ring-spun yarns are classified in four clusters and the acceptable agreement is measured according to Cohen’s kappa method. The highest value for Kappa represents a high agreement to match between the clustering result and the real rank.

Prediction of functional and performance properties of textiles before the actual commencement of fabric production and testing can serve as an effective tool in characterization and designing of fabrics for any desired application. The thermophysiological properties of textile materials can be predicted by a variety of models, such as statistical, mechanistic and artificial neural network models. Statistical models can give good prediction performance, provided a large data set is presented to make the model and relationship exists between input parameters and response variables. The effect of input parameters on thermo-physiological properties of fabrics cannot be studied in isolation, owing to interdependence and nonlinear relationship of parameters with each other. Statistical models fail to present satisfactory analysis of relationship in such cases. Mechanistic models are useful tools in understanding the fundamentals and physics involved in heat, moisture and liquid transfer through textiles. However, the assumptions considered in the simplification of mechanistic models may not be valid in all conditions and can lead to high prediction errors in real conditions, owing to inherent variability in the textile structures. Moreover the model becomes more complicated as the number of parameters and assumptions increase, thereby limiting the model’s accuracy of prediction. Artificial neural network is a powerful and potent modelling tool which can understand any complex relationship between input and response variables and predicts the thermo-physiological properties of fabrics by considering all fabric parameters at a time. The network exhibits the ability of simulating the functioning of a biological neuron and, in turn, each network component poses analogy to the actual constituents or operations of a biological neuron. In this study, an attempt has been made to highlight the significance of artificial neural network in prediction of comfort properties of textiles.

Woven cotton and silk fabric samples have been dyed with Racinus communis extract at optimized conditions of extract concentration, temperature, material - to - liquor ratio (MLR), alum concentration and treatment time, and then evaluated for their fastness properties following ISO standards, antimicrobial activity quantitatively against Staphylococcus aureus and Pseudomonas aeruginosa bacterial strains and wash durability. Central composite design and single-factor design have been used in the optimization process, and based on the lowest number of colony-forming units per milliliter, optimized values are selected. The results indicate that optimized extract concentration of 39%, dyeing temperature of 70ºC, alum concentration of 3g/L, MLR of 1:30 (silk) and 1:40 (cotton), and treatment time of 30min (silk) and 40min (cotton) lead to 99.84% and 99.78% bacterial count reduction against Staphylococcus aureus and Pseudomonas aeruginosa respectively for dyed cotton fabrics. However, for dyed silk fabrics, a more improved percentage reduction in the bacterial count of 99.88% and 99.83% respectively is realized against both bacterial strains. Retention of the antimicrobial activity of dyed fabrics is found to be more significant even after 5 washes. The fastness properties of rubbing, washing, light, and perspiration for both fabrics range from moderate to excellent.

The present study is aimed at evaluating the antibacterial and antioxidant properties of bael fruit shell (BFS) extract. Hot water extraction (HWE) and ultrasonic assisted extraction (UAE) techniques have been used to understand the effectiveness of the extraction process and its relation to impart enhanced functional property of cotton fabric. The cotton fabric has been treated with BFS extract by using padding mangle. The effectiveness of antibacterial activity against both the Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria and antioxidant property has been evaluated both qualitatively and quantitatively. The results reveal that UAE-BFS treated fabric shows 93% reduction for E coli and 82% for S aureus, which is higher as compared to HWE-BFS treated fabric (91% for E coli and 61 % for S aureus). This trend has also been observed in qualitative zone of inhibition method. Antioxidant efficacy of UAE treated fabric is 86%, whereas HWE treated fabric registers 80% activity.

Sound absorption properties of polyamide 6 (PA6) nanofibre webs and a widely used sound absorption foam coated with nanofibre webs have been investigated. Initial studies have focused on the electrospinning by using PA6 polymer to obtain uniform and bead-free nanofibres. Thereafter, nanofibres are electrospun on an absorption foam through two spinning durations of 10 h and 20 h. Thicknesses, mass per unit area values, porosities, pore sizes, and Brunauer-Emmet-Teller surface areas of the webs are determined. At characterization stage, sound absorption coefficients of pure nanofibre webs, pure foam, and foams enhanced with nanofibre webs are measured by acoustic impedance tube method. Noise reduction coefficients (NRC) are also calculated. Sound absorption coefficients at 6400 Hz are observed as 0.76 and 0.74 for nanofibre webs electrospun during 10 h and 20 h respectively. The NRC values are found as 0.189, 0.197 and 0.192 for pure foam sample and nanofibre webs electrospun during 10 h and 20 h respectively. Overall results of the study indicate that moderate mid-high frequency sound absorption and noise reduction coefficients are obtained by using the nanofibre web coated foams.